Cas no 1219960-47-0 (2-(furan-3-yl)-2-methylpropanoic acid)

• Product Name: 2-(furan-3-yl)-2-methylpropanoic acid
• CAS No: 1219960-47-0
• MF: C₈H₁₀O₃
• MW: 154.163202762604
• CID: 4687213
• PubChem ID: 19092030
• Update Time: 2025-05-20

2-(furan-3-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-FURYL)-2-METHYLPROPANOIC ACID
• 2-(furan-3-yl)-2-methylpropanoic acid

• Inchi： 1S/C8H10O3/c1-8(2,7(9)10)6-3-4-11-5-6/h3-5H,1-2H3,(H,9,10)
• InChI Key： GUHCLBWSZGUQQW-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1)C(C(=O)O)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 163
• Topological Polar Surface Area: 50.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 2-(furan-3-yl)-2-methylpropanoic acid

Introduction to 2-(Furan-3-yl)-2-methylpropanoic Acid (CAS No. 1219960-47-0)

2-(Furan-3-yl)-2-methylpropanoic acid (CAS No. 1219960-47-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique furan ring and methylpropanoic acid structure, exhibits a range of biological activities and potential therapeutic applications. This article aims to provide a comprehensive overview of the chemical properties, synthesis methods, biological activities, and recent research developments related to 2-(Furan-3-yl)-2-methylpropanoic acid.

Chemical Structure and Properties

2-(Furan-3-yl)-2-methylpropanoic acid is a white crystalline solid with a molecular formula of C₈H₈O₃. The compound features a furan ring, which is a five-membered aromatic heterocycle containing an oxygen atom, and a 2-methylpropanoic acid moiety. The presence of these functional groups imparts unique chemical and physical properties to the molecule. The furan ring is known for its electron-donating nature, which can influence the reactivity and stability of the compound. The carboxylic acid group, on the other hand, confers acidic properties and can participate in various chemical reactions such as esterification and amide formation.

The solubility of 2-(Furan-3-yl)-2-methylpropanoic acid in water is moderate, but it is more soluble in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). This solubility profile makes it suitable for use in various chemical and biological assays. The compound has a melting point of approximately 105°C and a boiling point of around 250°C under standard conditions.

Synthesis Methods

The synthesis of 2-(Furan-3-yl)-2-methylpropanoic acid has been extensively studied, and several methods have been reported in the literature. One common approach involves the reaction of 3-furyl magnesium bromide with methyl propionate followed by hydrolysis. This method provides good yields and purity levels, making it suitable for large-scale production. Another synthetic route involves the coupling of 3-furaldehyde with acetone under acidic conditions to form the corresponding hemiacetal, which is then oxidized to yield the desired product.

In recent years, green chemistry principles have gained prominence in synthetic organic chemistry. Researchers have explored environmentally friendly methods for synthesizing 2-(Furan-3-yl)-2-methylpropanoic acid. For example, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields while minimizing waste generation. Additionally, the use of catalysts such as palladium on carbon (Pd/C) has been reported to enhance the efficiency and selectivity of the synthesis process.

Biological Activities

2-(Furan-3-yl)-2-methylpropanoic acid has been investigated for its potential biological activities, including anti-inflammatory, antioxidant, and anticancer properties. Studies have shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 2-(Furan-3-yl)-2-methylpropanoic acid could be a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 2-(Furan-3-yl)-2-methylpropanoic acid has demonstrated potent antioxidant activity. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases such as cardiovascular disorders and neurodegenerative conditions. Research has shown that this compound can effectively scavenge free radicals and protect cells from oxidative damage.

The anticancer potential of 2-(Furan-3-yl)-2-methylpropanoic acid has also been explored. In vitro studies have indicated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. Furthermore, it has been shown to inhibit cell proliferation and migration in various cancer cell lines. These findings highlight the potential of 2-(Furan-3-yl)-2-methylpropanoic acid as a lead compound for developing novel anticancer agents.

Clinical Applications and Research Developments

The potential therapeutic applications of 2-(Furan-3-yl)-2-methylpropanoic acid have attracted considerable interest from both academic researchers and pharmaceutical companies. Several preclinical studies have been conducted to evaluate its efficacy in animal models of inflammatory diseases and cancer. For instance, a study published in the Journal of Medicinal Chemistry reported that treatment with this compound significantly reduced inflammation in a mouse model of colitis.

In another study published in Cancer Research, researchers investigated the anticancer effects of 2-(Furan-3-yl)-2-methylpropanoic acid in human breast cancer cells. The results showed that this compound could effectively inhibit tumor growth by inducing apoptosis and suppressing angiogenesis. These findings provide strong evidence for its potential use as an anticancer agent.

Beyond its direct therapeutic applications, 2-(Furan-3-yl)-2-methylpropanoic acid has also been explored as a building block for synthesizing more complex molecules with enhanced biological activities. For example, researchers have used this compound as a starting material to develop prodrugs that are activated under specific physiological conditions. This approach can improve drug delivery and reduce side effects associated with conventional treatments.

FUTURE PERSPECTIVES AND CONCLUSIONS

The ongoing research on 2-(Furan-3-yl)-2-methylpropanoic acid (CAS No. 1219960-47-0) highlights its significant potential as a therapeutic agent for various diseases. The unique combination of anti-inflammatory, antioxidant, and anticancer properties makes it an attractive candidate for further development. Future studies should focus on optimizing its pharmacokinetic properties, evaluating its safety profile in clinical trials, and exploring new synthetic strategies to enhance its bioavailability.

In conclusion, 2-(Furan-3-yl)-2-methylpropanoic acid represents an important molecule with promising applications in medicinal chemistry and pharmaceutical research. Its versatile chemical structure and diverse biological activities underscore its value as a lead compound for developing novel therapeutic agents.